Cas no 391222-15-4 (1-(4-methylphenyl)-3-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)urea)

• Product Name: 1-(4-methylphenyl)-3-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)urea
• CAS No: 391222-15-4
• MF: C₁₅H₁₇N₃OS
• MW: 287.37998175621
• CID: 5801397
• PubChem ID: 4397020
• Update Time: 2025-06-30

1-(4-methylphenyl)-3-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-3-(p-tolyl)urea
• Urea, N-(4-methylphenyl)-N'-(4,5,6,7-tetrahydro-2-benzothiazolyl)-
• 1-(4-methylphenyl)-3-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)urea
• AKOS024574654
• Oprea1_578607
• F0161-0019
• 391222-15-4
• AB00666938-01

• Inchi： 1S/C15H17N3OS/c1-10-6-8-11(9-7-10)16-14(19)18-15-17-12-4-2-3-5-13(12)20-15/h6-9H,2-5H2,1H3,(H2,16,17,18,19)
• InChI Key： KZWUYALHJYQBNH-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C)C=C1)C(NC1=NC2CCCCC=2S1)=O

Computed Properties

• Exact Mass: 287.10923335g/mol
• Monoisotopic Mass: 287.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• Density: 1.332±0.06 g/cm3(Predicted)
• pka: 6.46±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(4-methylphenyl)-3-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)urea

Comprehensive Overview of 1-(4-methylphenyl)-3-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)urea (CAS No. 391222-15-4)

The compound 1-(4-methylphenyl)-3-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)urea, identified by its CAS No. 391222-15-4, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This urea derivative features a unique structural framework, combining a 4-methylphenyl group with a 4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl moiety. Such a configuration is often associated with bioactive properties, making it a subject of interest for drug discovery and material science applications.

In recent years, the demand for novel urea-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly intrigued by the potential of 1-(4-methylphenyl)-3-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)urea to act as a scaffold for developing kinase inhibitors or antimicrobial agents. Its benzothiazole component is known for its electron-rich nature, which can enhance binding affinity to biological targets. This aligns with current trends in precision medicine and targeted therapy, where molecular specificity is paramount.

The synthesis of CAS No. 391222-15-4 typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity and structural verification. Given the growing emphasis on green chemistry, efforts are underway to optimize synthetic routes to minimize waste and energy consumption—a topic frequently searched in academic and industrial circles.

From an industrial perspective, 1-(4-methylphenyl)-3-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)urea is explored for its potential in crop protection formulations. Its structural motifs resemble those found in agrochemicals that modulate plant growth or combat fungal pathogens. This connection to sustainable agriculture resonates with global discussions on food security and eco-friendly pest management solutions.

Analytical characterization of this compound reveals stability under ambient conditions, though storage recommendations often include protection from light and moisture. Regulatory compliance for CAS No. 391222-15-4 varies by region, but it is generally classified as a research chemical with no widespread commercial restrictions. Safety data sheets emphasize standard laboratory precautions, reflecting its low acute toxicity profile in preliminary studies.

Emerging applications of urea derivatives in material science further expand the relevance of this compound. For instance, its incorporation into polymers or coatings could leverage the benzothiazole unit's UV-absorbing properties—a feature highly sought after in photostabilizers for plastics. Such interdisciplinary potential makes 1-(4-methylphenyl)-3-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)urea a compelling case study in molecular design.

In summary, CAS No. 391222-15-4 represents a multifaceted compound bridging gaps between pharmaceuticals, agriculture, and advanced materials. Its nuanced chemistry and adaptable properties position it as a valuable candidate for future innovations, particularly in domains prioritizing molecular efficiency and environmental sustainability. Ongoing research will likely uncover additional functionalities, solidifying its role in next-generation scientific breakthroughs.